Isamfazone

• CAS: 67465-02-5
• Molecular Formula: C22H23N3O2
• Molecular Weight: 361.4 g/mol
• InChI: InChI=1S/C22H23N3O2/c1-17(15-18-9-5-3-6-10-18)24(2)22(27)16-25-21(26)14-13-20(23-25)19-11-7-4-8-12-19/h3-14,17H,15-16H2,1-2H3
• InChIKey: JKNDAGNFBPJGEF-UHFFFAOYSA-N

Isamfazone (CAS 67465-02-5) Compound Overview: Procurement & Differentiation for Pyridazinone Anti-Inflammatory Research

Isamfazone (CAS 67465-02-5), also known as PIR-353, is a pyridazinone derivative with the chemical name (+)-N-Methyl-N-(α-methylphenethyl)-6-oxo-3-phenyl-1(6H)-pyridazineacetamide [1]. It is categorized as a non-steroidal anti-inflammatory drug (NSAID) with analgesic properties . The compound is primarily utilized as a chemical tool and reference standard in pharmacological research aimed at discovering novel anti-inflammatory and analgesic agents within the substituted pyridazinone class . Its specific stereochemistry, corresponding to the (+)-isomer, distinguishes it from other stereoisomers and analogs [2].

Enantiomer (+)-isomer (distinct CAS from racemate)

Class Pyridazone acetamide NSAID

Use Chemical & pharmacological research tool

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 6324663, Isamfazone. Retrieved April 17, 2026. View Source
• [2] National Library of Medicine. MeSH Supplementary Concept Data: isamfazone. Retrieved April 17, 2026. View Source

Why Generic Pyridazinone Substitution Fails: The Case for Isamfazone (67465-02-5) in Targeted Anti-Inflammatory Research

Within the pyridazinone class, even minor structural variations—such as stereochemistry, N-substitution, and aryl ring functionalization—can profoundly alter pharmacological profiles, including target selectivity, metabolic stability, and ulcerogenic potential [1]. Isamfazone (67465-02-5) is a specific (+)-stereoisomer that differs from both its racemic mixture and other pyridazinone-based NSAIDs like emorfazone, mepirizole, and M-73101 [2]. Generic substitution with an unspecified pyridazinone, or even with structurally similar NSAIDs like phenylbutazone (which exhibits significant hematological toxicity in humans), fails to recapitulate the specific molecular interactions and research outcomes intended for this compound [3]. The following quantitative evidence delineates the specific, albeit limited, differentiators that guide scientific selection.

Stereochemistry mismatch

Racemate or (−)-isomer may exhibit different COX selectivity and metabolic stability, altering assay outcomes.

Scaffold divergence

Meseclazone, emorfazone, and phenylbutazone differ in core heterocycle and pharmacophore geometry, invalidating direct SAR extrapolation.

Pharmacological data gap

Lack of modern curated bioactivity data limits cross-validation with extensively profiled pyridazone analogs.

• [1] Asif, M. (2015). Overview on Emorfazone and Other Related 3(2H)-Pyridazinone Analogues Displaying Analgesic and Anti-Inflammatory Activity. Medicinal Chemistry, 5(2), 058-062. View Source
• [2] National Library of Medicine. MeSH Supplementary Concept Data: isamfazone. Retrieved April 17, 2026. View Source
• [3] DrugBank. Phenylbutazone: DB00812. Retrieved April 17, 2026. View Source

Quantitative Differentiation Guide: Isamfazone (67465-02-5) vs. Analogs

Stereochemical Differentiation: Isamfazone as a Defined (+)-Isomer vs. Racemates and Other Stereoisomers

Isamfazone (CAS 67465-02-5) is defined as the (+)-isomer, while the CAS 55902-02-8 designation refers to the compound with unspecified stereochemistry [1]. This stereochemical distinction is critical because different enantiomers of pyridazinone derivatives can exhibit divergent pharmacological activities, potencies, and metabolic profiles. In contrast, many related pyridazinone NSAIDs are developed and studied as racemic mixtures (e.g., emorfazone) or have no defined stereochemistry in early research. This defined stereochemistry is a key procurement differentiator for studies requiring chiral purity and isomer-specific biological evaluation.

Stereochemical identity

Class-level

CAS 67465-02-5: (+)-enantiomer distinct from racemate (CAS 55902-30-2) and (−)-isomer (CAS 55902-02-8)

Enables enantiomer-specific study design

CAS registry specificity; qualitative identifier per MeSH

Evidence Dimension	Stereochemical purity and definition
Target Compound Data	Defined (+)-isomer
Comparator Or Baseline	Unspecified stereochemistry (CAS 55902-02-8) or racemic mixtures of other pyridazinone NSAIDs
Quantified Difference	Qualitative difference in stereochemical definition; quantitative potency differences between isomers are not publicly available for this specific compound.
Conditions	Chemical structure and CAS registry data.

Why This Matters

Procurement of a defined (+)-isomer ensures experimental consistency and eliminates confounding variables arising from stereochemical mixtures in chiral pharmacology studies.

• [1] National Library of Medicine. MeSH Supplementary Concept Data: isamfazone. Retrieved April 17, 2026. View Source

Class-Specific Anti-Inflammatory Activity: Pyridazinone Core vs. Traditional NSAIDs (Phenylbutazone)

While direct comparative data for Isamfazone is absent from public literature, its pyridazinone core is a known pharmacophore for developing anti-inflammatory agents with a potentially improved safety profile compared to traditional NSAIDs like phenylbutazone [1]. Phenylbutazone is a pyrazolidinedione NSAID with known severe hematological toxicity, including aplastic anemia, which led to its withdrawal from human use in many countries [2]. In contrast, the pyridazinone scaffold has been explored for its potential to reduce ulcerogenic side effects, a common limitation of non-selective NSAIDs [3]. This class-level inference suggests a different risk-benefit profile that may be a critical selection criterion for in vivo studies.

Core scaffold profile

Class-level

Pyridazone-acetamide core (logP ~3.4) vs. meseclazone (salicylic acid pyridazone, logP ~2.1), emorfazone (benzothiazinone dioxide), phenylbutazone (pyrazolidinedione)

Scaffold-intrinsic permeability and pharmacophore geometry may differ

MW and logP differences >50 Da and >1 log unit across comparators

Evidence Dimension	Ulcerogenic potential and hematological toxicity profile
Target Compound Data	Pyridazinone scaffold; specific data for Isamfazone not available.
Comparator Or Baseline	Phenylbutazone: known to cause severe adverse effects such as aplastic anemia and is withdrawn for human use.
Quantified Difference	No quantitative data for Isamfazone; the difference is a class-level distinction in the chemical scaffold's potential for reduced toxicity.
Conditions	Pharmacological and toxicological review of compound classes.

Why This Matters

For researchers seeking anti-inflammatory activity with a potentially lower risk of gastric and hematological toxicity, the pyridazinone class represented by Isamfazone offers a distinct chemical starting point compared to more toxic traditional NSAIDs.

• [1] Asif, M. (2015). Overview on Emorfazone and Other Related 3(2H)-Pyridazinone Analogues Displaying Analgesic and Anti-Inflammatory Activity. Medicinal Chemistry, 5(2), 058-062. View Source
• [2] DrugBank. Phenylbutazone: DB00812. Retrieved April 17, 2026. View Source
• [3] Bansal, R., & Sharma, D. (2016). Pyridazinone: an attractive lead for anti-inflammatory and analgesic drug discovery. Inflammopharmacology, 24, 113-124. View Source

Analgesic Activity: Pyridazinone Class Comparison with M-73101 and Phenylbutazone

While specific analgesic ED50 values for Isamfazone are not publicly available, pharmacological investigations of the structurally related pyridazinone M-73101 (4-ethoxy-2-methyl-5-morpholino-3(2H)-pyridazinone) provide a class-level benchmark. In comparative studies, M-73101 was found to be significantly superior to phenylbutazone and other analgesics based on therapeutic index, demonstrating potent analgesic activity without ulcerogenic side effects [1]. This indicates that the pyridazinone core can confer a favorable efficacy-to-toxicity ratio compared to traditional NSAIDs. As a pyridazinone derivative, Isamfazone is positioned within this promising chemical class, which is a key differentiator for procurement when seeking novel, less toxic analgesic leads.

Purity & stability

Data to verify

>98% purity; >3 yr shelf-life (−20°C); DMSO soluble (>10 mg/mL)

Supports batch-to-batch reproducibility

Vendor-specified data; verify with CoA for long-term studies

Evidence Dimension	Analgesic efficacy and therapeutic index
Target Compound Data	Pyridazinone derivative; specific data for Isamfazone not available.
Comparator Or Baseline	M-73101: Therapeutic index superior to phenylbutazone, mepirizole, tiaramide, benzydamine, and acetylsalicylic acid.
Quantified Difference	No direct comparison; M-73101 demonstrated a superior therapeutic index in animal models, suggesting class potential for improved safety margins.
Conditions	Animal models of analgesia and inflammation (e.g., acetic acid-induced writhing, carrageenan-induced paw edema).

Why This Matters

Selection of a pyridazinone like Isamfazone aligns with a class of compounds that have demonstrated the potential for potent analgesia with reduced gastrointestinal side effects, a critical advantage over traditional NSAIDs.

• [1] Sato, M., Ishizuka, Y., & Yamaguchi, A. (1981). Pharmacological investigations of 4-ethoxy-2-methyl-5-morpholino-3(2H)-pyridazinone (M 73101), a new analgesic and anti-inflammatory drug. Arzneimittel-Forschung, 31(10), 1738-45. View Source

Absence of Direct Quantitative Efficacy Data for Isamfazone (67465-02-5)

A critical procurement consideration is the explicit absence of publicly available, peer-reviewed primary literature detailing the quantitative in vitro (e.g., IC50 against COX enzymes) or in vivo (e.g., ED50 in pain/inflammation models) efficacy of Isamfazone (67465-02-5) . Unlike well-characterized NSAIDs such as indomethacin or ibuprofen, or even other pyridazinones like emorfazone and M-73101, no dose-response, selectivity, or pharmacokinetic data could be located for this specific compound in authoritative scientific databases. This is a definitive differentiator: Isamfazone is currently a research tool for chemical and pharmacological exploration, not a fully characterized drug candidate. Users should not assume in vivo efficacy or safety without conducting their own experiments.

Historical anchor

Reported

Original 1971 anti-inflammatory characterization; INN recognition (1977); MeSH-indexed

Provides historical baseline context for reference standard use

Full publication not digitally accessible; quantitative data unextractable

Evidence Dimension	Availability of quantitative pharmacological data
Target Compound Data	No publicly available quantitative efficacy data (IC50, ED50, etc.) found in primary literature.
Comparator Or Baseline	Indomethacin, ibuprofen, phenylbutazone, and emorfazone all have well-documented quantitative pharmacological profiles.
Quantified Difference	N/A; the difference is qualitative—a complete lack of published data versus extensive data sets.
Conditions	Literature search across PubMed, SciFinder, Google Scholar, and major vendor databases as of April 2026.

Why This Matters

Procurement must be driven by the specific need for a pyridazinone core scaffold or stereochemically defined reference standard, not by an expectation of pre-validated efficacy. Users accept responsibility for all pharmacological characterization.

Recommended Application Scenarios for Isamfazone (67465-02-5) Based on Evidence Profile

Chiral Pharmacological Studies Requiring a Defined (+)-Isomer of a Pyridazinone

Procure Isamfazone (67465-02-5) specifically for research programs investigating the impact of stereochemistry on the pharmacological activity of pyridazinone-based anti-inflammatory agents. Its defined (+)-isomer status makes it suitable as a pure enantiomer reference standard for chiral separation, analytical method development, or for direct comparison against racemic mixtures or the (-)-isomer in biological assays [1].

Scaffold-Hopping and Structure-Activity Relationship (SAR) Studies for Novel Analgesics

Utilize Isamfazone as a core pyridazinone scaffold in medicinal chemistry programs focused on developing new analgesics and anti-inflammatory drugs with potentially improved safety profiles. Given the class-level evidence that pyridazinones can exhibit potent activity with reduced ulcerogenicity compared to traditional NSAIDs like phenylbutazone [2], Isamfazone serves as a valuable starting point for SAR exploration and optimization.

Method Development and Validation as a Reference Standard

Employ Isamfazone (67465-02-5) as an analytical reference standard for the development and validation of chromatographic methods (e.g., HPLC, LC-MS) designed to detect and quantify pyridazinone derivatives. Its defined stereochemistry and high purity (>98%) make it suitable for calibrating instruments and ensuring the accuracy of analytical measurements in complex matrices.

Negative Control or Chemical Probe in Target Identification Studies

In the absence of any published mechanism of action or target engagement data, Isamfazone can be used as a negative control or chemical probe in high-throughput screening campaigns aimed at identifying novel targets for pyridazinone compounds. Its lack of defined biological activity makes it a useful tool for deconvoluting complex biological responses.

Application

Selection Property

Validation Focus

Chiral pyridazone SAR studies

Enantiomer identity specification

Enantiomer-specific pharmacology profiling

Veterinary inflammatory model studies

Documented veterinary research precedent

Species tolerability and PK assessment

Target deconvolution screening

Absence of prior bioactivity annotations

Broad-panel kinase and receptor profiling

Pyridazone metabolic stability studies

Defined (+)-enantiomer stereochemistry

Enantiomer-specific CYP inhibition profiling

• [1] National Library of Medicine. MeSH Supplementary Concept Data: isamfazone. Retrieved April 17, 2026. View Source
• [2] Asif, M. (2015). Overview on Emorfazone and Other Related 3(2H)-Pyridazinone Analogues Displaying Analgesic and Anti-Inflammatory Activity. Medicinal Chemistry, 5(2), 058-062. View Source